2-(4-fluorobenzyl)-4-(4-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-4-(4-methylsulfanylphenyl)-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• InChI: InChI=1S/C20H16FN3O3S2/c1-28-17-10-8-16(9-11-17)24-19-18(3-2-12-22-19)29(26,27)23(20(24)25)13-14-4-6-15(21)7-5-14/h2-12H,13H2,1H3
• InChI Key: PQAOHZDZGUWLEV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)N2C3=C(C=CC=N3)S(=O)(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3O3S2
• Molecular Weight: 429.5 g/mol

Description

2-(4-fluorobenzyl)-4-(4-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C20H16FN3O3S2 and its molecular weight is 429.48. The purity is usually 95%.
BenchChem offers high-quality 2-(4-fluorobenzyl)-4-(4-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorobenzyl)-4-(4-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

One study focused on the synthesis and crystal structure analysis of similar compounds, demonstrating the methodologies for preparing and characterizing such complex molecules. The research highlights the importance of structural confirmation through X-ray crystallography and the potential for designing materials with specific physical properties (Banu et al., 2014).

Organic Photovoltaic Applications

Research into donor-acceptor alternating polymers incorporating similar molecular structures has shown promising results for organic photovoltaic applications. These polymers exhibit strong absorption and efficient power conversion, indicating the potential of such compounds in the development of solar cell technology (Xu et al., 2016).

Antimicrobial and Anticancer Activities

Several studies have synthesized novel derivatives and evaluated their biological activities. For instance, the synthesis of new benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine diones revealed moderate to good inhibitory activities against various cancer cell lines, showcasing the therapeutic potential of these compounds (Kamal et al., 2011). Additionally, the development of thiazole-aminopiperidine hybrid analogues as Mycobacterium tuberculosis GyrB inhibitors highlights the potential for treating tuberculosis with compounds having similar structures (Jeankumar et al., 2013).